molecular formula C13H10BrF3O B8418511 5-(Bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene CAS No. 88245-14-1

5-(Bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene

Cat. No.: B8418511
CAS No.: 88245-14-1
M. Wt: 319.12 g/mol
InChI Key: JJLSFMOHFLWILT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene is a useful research compound. Its molecular formula is C13H10BrF3O and its molecular weight is 319.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

88245-14-1

Molecular Formula

C13H10BrF3O

Molecular Weight

319.12 g/mol

IUPAC Name

5-(bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene

InChI

InChI=1S/C13H10BrF3O/c1-18-11-6-5-9-8(7-14)3-2-4-10(9)12(11)13(15,16)17/h2-6H,7H2,1H3

InChI Key

JJLSFMOHFLWILT-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=CC=CC(=C2C=C1)CBr)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-methoxy-5-methyl-1-(trifluoromethyl)naphthalene (1.2 g, 5.0 mmol), N-bromosuccinimide (1.07 g, 6.0 mmol) and benzoyl peroxide (20-30 mg) in carbon tetrachloride (10 mL) was heated at reflux for 1.5 hr. The residual solid in the reaction mixture was removed by filration, and the collected solid on the filter was washed with methylene chloride. The combined filtrates were washed with water, dried (MgSO4) and evaporated to give 1.7 g of 5-(bromomethyl)-1-(trifluoromethyl)-2-methoxynaphthalene (IX, R=CH3 and R1 =CH2Br) which was used in the next step without purification. Crystallization of a sample from hexane furnished pure 5-(bromomethyl)-1-trifluoromethyl-2-methoxynaphthalene having mp 97°-99° C.; nmr (CDCl3) δ 3.95 (s, 3H), 4.85 (s, 2H), 7.7 (m, 5H); ir (CHCl3) 1265, 1125 cm-1 ; uvλmax (MeOH) 339 nm (ε 3,510), 326 (3,280), 300 (7,230), 288 (7,150), 229 (44,150); Anal Calcd for C13H10BrF3O: C, 48.93% H, 3.16%; Found: C, 48.88% H, 3.14%.
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
1.07 g
Type
reactant
Reaction Step One
Quantity
25 (± 5) mg
Type
reactant
Reaction Step One

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